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Compound of Interest

Compound Name: NSC-217913
CAS No.: 79100-27-9
Cat. No.: B15572795
Get Quote
. J

This document provides essential safety and logistical information for the handling and disposal
of NSC-217913, identified as Tin(IV) chloride. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Hazard Identification and Immediate Precautions

NSC-217913 is a corrosive substance that requires careful handling to prevent severe injury
and environmental harm. The primary hazards associated with this chemical are:

» Corrosive Effects: Causes severe skin burns and serious eye damage.[1]
e Respiratory Irritation: May cause respiratory irritation upon inhalation of mists or vapors.[1]
e Aquatic Toxicity: Harmful to aquatic life with long-lasting effects.[1]

Material is extremely destructive to the tissue of the mucous membranes and upper respiratory
tract, eyes, and skin.[1] Inhalation of high concentrations can lead to coughing, chest pain, and
breathing difficulties.[1]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling NSC-217913 to

minimize exposure and ensure personal safety.

PPE Category

Specification

Eye/Face Protection

Wear chemical safety goggles and a face shield.

Skin Protection

Wear chemically resistant gloves (e.g., nitrile,
neoprene), a lab coat, and other protective
clothing.[1]

Respiratory Protection

Use in a well-ventilated area or with local
exhaust ventilation. In case of insufficient
ventilation, wear a suitable respirator. For
emergencies or in areas with high vapor
concentrations, a self-contained breathing

apparatus is required.[1]

Safe Handling and Operational Procedures

Adherence to the following step-by-step procedures is crucial for the safe handling of NSC-
217913.

3.1. Receiving and Storage:

3.2. Handling and Use:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials.

Keep the container tightly closed when not in use.

Ensure all personnel are aware of the storage location and the associated hazards.[2]

e Work in a designated area, preferably within a chemical fume hood.
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Avoid breathing mists or vapors.[1]

Prevent contact with skin, eyes, and clothing.

Wash hands and skin thoroughly after handling the substance.[1]

Do not eat, drink, or smoke in the handling area.[2]

3.3. Spill Response:

In case of a spill, evacuate the area immediately.

Wear the appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.

Collect the absorbed material into a suitable container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

Proper disposal of NSC-217913 is critical to prevent environmental contamination.

» Waste Collection: Collect all waste material, including contaminated PPE and spill cleanup
materials, in a designated and properly labeled hazardous waste container.

» Environmental Precautions: Avoid release to the environment.[1] Prevent the substance from
entering drains, surface water, or groundwater systems.[1]

» Disposal Method: Dispose of the waste material in accordance with local, state, and federal
regulations for hazardous chemical waste. Contact a licensed professional waste disposal
service for final disposal.

Physical and Chemical Properties

The following table summarizes key physical and chemical properties of NSC-217913.
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Property Value

Melting Point -33 °C (-27.4 °F)

Boiling Point 114 °C (237.2 °F)

Density 2.226 g/lcm3 at 25 °C (77 °F)

Chemical Stability Stable under standard ambient conditions.[1]

Experimental Workflow and Safety Logic

The following diagram illustrates the logical workflow for safely handling NSC-217913, from
preparation to disposal.

Emergency

Spill Occurs L Follow Spill Response Protocol

Preparation Handling Disposal

Don Appropriate PPE |—>| Prepare Well-Ventilated Work Area |——|>| Handle NSC-217913 |—>| Wash Hands and Skin After Handling |——|—| Collect Waste in Labeled Container |—>| Dispose via License d Service

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Protocol for NSC-
217913 (Tin(1V) Chloride)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572795/docs#comprehensive-safety-and-handling-
protocol-for-nsc-217913-tin-iv-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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